(4-Ethylthiazol-2-yl)methanol

• IUPAC Name: (4-ethyl-1,3-thiazol-2-yl)methanol
• InChI: InChI=1S/C6H9NOS/c1-2-5-4-9-6(3-8)7-5/h4,8H,2-3H2,1H3
• InChI Key: QTLVQPDWGASDMC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CSC(=N1)CO
• Molecular Formula: C6H9NOS
• Molecular Weight: 143.21 g/mol

Description

(4-Ethylthiazol-2-yl)methanol, also known as ETM, is a versatile compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that contains a thiazole ring and a hydroxyl group. ETM has been found to exhibit various biological activities, including antimicrobial, antitumor, and antioxidant properties.

Scientific Research Applications

Antioxidant Properties

• Thiazoles, including our compound of interest, have been investigated for their antioxidant potential. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals. .

Antimicrobial and Antifungal Activity

• Thiazoles have shown promise as antimicrobial and antifungal agents. Researchers have studied their effectiveness against various pathogens, including bacteria and fungi. .

Antitumor and Cytotoxic Activity

• Thiazoles have been associated with antitumor and cytotoxic effects. Researchers have synthesized derivatives and evaluated their impact on cancer cells. .

Biological Applications Beyond Drug Development

• Beyond medicinal applications, thiazoles find use in various fields. For instance:
  • .

Mechanism of Action

Target of Action

Thiazole derivatives, which include this compound, have been found to exhibit a wide range of biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

For instance, they can bind to receptors for acetylcholine, serotonin, GABA, and the NMDA receptors for glutamate . The interaction of these compounds with their targets leads to changes in the function of these targets, thereby exerting their biological effects .

Biochemical Pathways

Thiazole derivatives have been associated with a variety of biochemical pathways due to their diverse biological activities . For example, they may be involved in the synthesis of neurotransmitters such as acetylcholine .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of (4-Ethylthiazol-2-yl)methanol.

Result of Action

For instance, they have been found to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Synthesis routes and methods

Procedure details

Ethyl 4-ethylthiazole-2-carboxylate (500 mg 2.27 mmol) was stirred in methanol (20 mL) under nitrogen. Sodium borohydride (230 mg 6.07 mmol) was added in portions and the resulting solution stirred for a further 3 hours. The methanol was removed under vacuum and the residue dissolved in ethyl acetate (40 mL), washed with water, dried over sodium sulfate and concentrated to give the title product as a colorless oil (350 mg, 91%).